Cas no 2138224-90-3 (2-[2-(Methylamino)ethyl]-3-phenylbutan-1-ol)

• Product Name: 2-[2-(Methylamino)ethyl]-3-phenylbutan-1-ol
• CAS No: 2138224-90-3
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 6402320
• PubChem ID: 165467589
• Update Time: 2025-06-22

2-[2-(Methylamino)ethyl]-3-phenylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138224-90-3
• EN300-800884
• 2-[2-(methylamino)ethyl]-3-phenylbutan-1-ol
• 2-[2-(Methylamino)ethyl]-3-phenylbutan-1-ol

• Inchi： 1S/C13H21NO/c1-11(12-6-4-3-5-7-12)13(10-15)8-9-14-2/h3-7,11,13-15H,8-10H2,1-2H3
• InChI Key： GLVVHPIFTZZYCN-UHFFFAOYSA-N
• SMILES： OCC(CCNC)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-[2-(Methylamino)ethyl]-3-phenylbutan-1-ol

Introduction to 2-[2-(Methylamino)ethyl]-3-phenylbutan-1-ol (CAS No. 2138224-90-3)

2-[2-(Methylamino)ethyl]-3-phenylbutan-1-ol, identified by its Chemical Abstracts Service number 2138224-90-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural framework that combines an amine group, a phenyl ring, and an aliphatic chain, has garnered attention for its potential applications in drug discovery and development. The presence of both polar and non-polar functional groups makes it a versatile scaffold for designing molecules with tailored biological activities.

The compound's structure consists of a butan-1-ol backbone substituted with a phenyl group at the third carbon and an N-methylaminoethyl side chain at the second carbon. This arrangement confers specific physicochemical properties, including solubility characteristics and reactivity patterns, which are critical for its utility in synthetic chemistry and biological assays. The phenyl ring contributes to hydrophobic interactions, while the methylamino moiety introduces basicity and potential hydrogen bonding capabilities, making the molecule amenable to various biochemical interactions.

In recent years, the pharmaceutical industry has shown increasing interest in molecules that exhibit multifunctionality, leveraging structural features to modulate multiple biological targets simultaneously. The architecture of 2-[2-(Methylamino)ethyl]-3-phenylbutan-1-ol aligns well with this trend, as it provides a platform for further derivatization to achieve desired pharmacological effects. For instance, modifications at the methylamino group or the phenyl ring could lead to compounds with enhanced binding affinity or selectivity for specific enzymes or receptors.

One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. Emerging research suggests that molecules with similar structural motifs may interact with neurotransmitter systems, offering promise for the development of novel therapeutics. Specifically, the combination of an amine group and a phenyl ring is often found in drugs targeting serotonin receptors, dopamine pathways, or other key neurotransmitter systems involved in conditions such as depression, anxiety, and neurodegenerative diseases.

Recent studies have begun to explore the pharmacokinetic properties of derivatives inspired by 2-[2-(Methylamino)ethyl]-3-phenylbutan-1-ol. Computational modeling and experimental assays have revealed that subtle changes in the side chains can significantly influence metabolic stability and blood-brain barrier penetration. These findings are particularly relevant in designing drugs that require efficient delivery to central nervous system (CNS) targets while minimizing off-target effects. The compound's flexibility as a scaffold allows medicinal chemists to balance these competing demands effectively.

The synthesis of 2-[2-(Methylamino)ethyl]-3-phenylbutan-1-ol presents an interesting challenge due to its complex stereochemistry. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct its core structure with high enantioselectivity. Such approaches are crucial for ensuring that any subsequent drug candidates derived from this scaffold exhibit optimal biological activity without unwanted side effects.

From a regulatory perspective, compounds like 2-[2-(Methylamino)ethyl]-3-phenylbutan-1-ol must undergo rigorous testing to demonstrate safety and efficacy before they can be considered for clinical use. Preclinical studies involving cell-based assays, animal models, and pharmacokinetic profiling are essential steps in this process. These studies not only evaluate the compound's primary target engagement but also assess its toxicity profile and potential for drug-drug interactions.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has accelerated the identification of promising candidates like 2-[2-(Methylamino)ethyl]-3-phenylbutan-1-ol. AI-driven platforms can predict molecular properties and optimize synthetic routes with unprecedented speed and accuracy. By leveraging these technologies, researchers can rapidly screen large libraries of derivatives and identify those with optimal pharmacological profiles for further development.

In conclusion,2-[2-(Methylamino)ethyl]-3-phenylbutan-1-ol (CAS No. 2138224-90-3) represents a valuable asset in the quest for novel pharmaceuticals. Its unique structural features offer opportunities for designing molecules with tailored biological activities, particularly in areas such as neurological disorders. As research progresses, further exploration of its derivatives will likely uncover new therapeutic possibilities, reinforcing its importance in modern medicinal chemistry.